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Application Notes
The Rh blood group system is one of the most complex and clinically significant human blood

group systems, second only to the ABO system.[1][2][3] It comprises over 50 distinct antigens,

with the five principal antigens being D, C, c, E, and e.[3] The RH12 antigen, also known as the

G antigen, is a component of this complex system.[4] Understanding the serological behavior

of the G antigen is crucial for accurate blood typing and ensuring patient safety in transfusion

medicine and prenatal care.

The G antigen is typically present on red blood cells that express either the D or C antigen.

This co-expression pattern presents a unique challenge in immunohematology, as antibodies to

the G antigen (anti-G) can mimic the serological presentation of a combination of anti-D and

anti-C. Distinguishing between these antibodies is critical, particularly in the management of

alloimmunized pregnant women, as anti-D is a primary cause of severe Hemolytic Disease of

the Fetus and Newborn (HDFN).

Anti-G is considered clinically significant and can cause hemolytic transfusion reactions and

HDFN. Therefore, accurate identification of individuals with anti-G is essential for selecting

appropriate blood units for transfusion (D-negative and C-negative) and for managing

pregnancies at risk of HDFN.
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These application notes and the accompanying protocols provide a framework for the

serological testing of the RH12 (G) antigen, including standard procedures and methods for

differentiating anti-G from anti-D and anti-C.

Data Presentation: Interpreting RH12 (G Antigen)
Typing Results
The interpretation of G antigen typing relies on the agglutination reactions with specific

antisera. The following table summarizes the expected reactions for different Rh phenotypes

when tested with anti-D, anti-C, and anti-G.

Rh Phenotype
(Genotype)

Red Blood Cell
Antigens
Present

Expected
Reaction with
Anti-D

Expected
Reaction with
Anti-C

Expected
Reaction with
Anti-G

D-positive, C-

positive (e.g.,

R1r)

D, C, G + + +

D-positive, C-

negative (e.g.,

R0r)

D, G + - +

D-negative, C-

positive (e.g., r'r)
C, G - + +

D-negative, C-

negative (e.g., rr)

None of the

above
- - -

Experimental Protocols
Protocol 1: Standard Tube Test for RH12 (G Antigen)
Typing
This protocol outlines the basic tube agglutination method for determining the presence of the

G antigen on red blood cells.

Materials:
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Anti-G blood grouping reagent

Patient/donor red blood cells (prepared as a 2-5% suspension in saline)

Known G-positive and G-negative control red blood cells

Test tubes (12 x 75 mm)

Serological centrifuge

Pipettes

Isotonic saline

Microscope

Procedure:

Labeling: Label three test tubes: one for the patient/donor, one for the positive control, and

one for the negative control.

Reagent Addition: Add one drop of anti-G reagent to each labeled tube.

Cell Addition: Add one drop of the corresponding 2-5% red blood cell suspension to each

tube (patient/donor, positive control, negative control).

Incubation: Gently mix the contents of the tubes and centrifuge immediately at a pre-

calibrated speed and time (e.g., 1000 g for 15-20 seconds). Alternatively, for some IgG anti-

G reagents, incubation at 37°C for 15-30 minutes may be required, followed by washing and

addition of Anti-Human Globulin (AHG). Refer to the manufacturer's instructions for the

specific anti-G reagent.

Reading and Interpretation: Gently resuspend the red blood cell button and examine for

agglutination. A positive result (agglutination) indicates the presence of the G antigen. A

negative result (no agglutination) indicates the absence of the G antigen. The positive and

negative controls must give the expected results for the test to be valid.
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Protocol 2: Differentiation of Anti-G from Anti-D and
Anti-C using Adsorption and Elution
This protocol is employed when a patient's serum shows reactivity that could be due to anti-G,

or a combination of anti-D and anti-C.

Principle: Red blood cells of a specific Rh phenotype are used to adsorb (remove) certain

antibodies from the patient's serum. The adsorbed serum is then tested against a panel of red

blood cells to determine which antibodies remain. An eluate prepared from the adsorbing red

blood cells can also be tested to identify the adsorbed antibodies.

Materials:

Patient serum

Adsorbing red blood cells:

D-positive, C-negative (e.g., R0R0) red blood cells

D-negative, C-positive (e.g., r'r') red blood cells

Panel of reagent red blood cells with known Rh phenotypes

Standard tube test reagents and equipment (as in Protocol 1)

Elution kit

Procedure:

Part A: Adsorption

Incubate an aliquot of the patient's serum with an equal volume of washed, packed D-

positive, C-negative (R0R0) red blood cells at 37°C for 30-60 minutes.

Centrifuge and separate the adsorbed serum.

Test the adsorbed serum against a panel of red blood cells, including D-positive and C-

positive cells.
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Repeat the adsorption process with a separate aliquot of the patient's serum using D-

negative, C-positive (r'r') red blood cells.

Test this second adsorbed serum against the same panel of red blood cells.

Part B: Elution

Prepare an eluate from the adsorbing red blood cells from both adsorption procedures using

a validated elution method.

Test each eluate against the panel of red blood cells.

Interpretation of Results:

Scenario
Adsorption
with D+C-
(R0R0) cells

Adsorption
with D-C+
(r'r') cells

Eluate from
D+C- cells

Eluate from
D-C+ cells

Conclusion

Anti-G only

Reactivity

with C+ cells

remains.

Reactivity

with D+ cells

remains.

Reacts with

D+ and C+

cells.

Reacts with

D+ and C+

cells.

Patient has

anti-G.

Anti-D and

Anti-C

All reactivity

is removed.

All reactivity

is removed.

Reacts with

D+ cells only.

Reacts with

C+ cells only.

Patient has

anti-D and

anti-C.

Anti-D and

Anti-G

Reactivity

with C+ cells

remains.

All reactivity

is removed.

Reacts with

D+ cells only.

Reacts with

D+ and C+

cells.

Patient has

anti-D and

anti-G.

Anti-C and

Anti-G

All reactivity

is removed.

Reactivity

with D+ cells

remains.

Reacts with

D+ and C+

cells.

Reacts with

C+ cells only.

Patient has

anti-C and

anti-G.

Mandatory Visualizations
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Caption: Workflow for RH12 (G Antigen) Serological Typing.

Patient Serum with Suspected
Anti-D, Anti-C, or Anti-G

Adsorb with D+C- RBCsAdsorb with D-C+ RBCs

Test Adsorbed SerumTest Adsorbed Serum

Interpret ReactivityInterpret Reactivity

Suggests Anti-G

Reactivity with C+ cells remains

Suggests Anti-D + Anti-C

No reactivity remains

Suggests Combination
(e.g., Anti-D + Anti-G)

Partial reactivity remainsReactivity with D+ cells remains No reactivity remainsPartial reactivity remains
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Caption: Logical Flow for Differentiating Anti-G from Anti-D and Anti-C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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